Cas no 2137537-45-0 (4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137537-45-0
• MF: C₉H₁₆FN₃O₂S
• MW: 249.305644035339
• CID: 5869969
• PubChem ID: 165465891
• Update Time: 2025-05-25

4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-782892
• 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 2137537-45-0

• Inchi： 1S/C9H16FN3O2S/c1-4-5-6-13-8(7(2)3)11-12-9(13)16(10,14)15/h7H,4-6H2,1-3H3
• InChI Key： MEDAEDCJPJCRMW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)C)N1CCCC)(=O)(=O)F

Computed Properties

• Exact Mass: 249.09472610g/mol
• Monoisotopic Mass: 249.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

The compound with CAS No 2137537-45-0, known as 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a substituted triazole ring system. The sulfonyl fluoride moiety is known for its reactivity and versatility in various chemical transformations, making it a valuable component in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride in the synthesis of bioactive compounds. Researchers have demonstrated that the triazole ring system can serve as a platform for constructing heterocyclic frameworks with enhanced stability and functionality. The butyl and propan-2-yl substituents further contribute to the compound's hydrophobicity and structural diversity, which are critical properties for applications in drug design and catalysis.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of sulfonyl chlorides with triazole derivatives under specific conditions. The use of sulfonyl fluoride intermediates has been shown to improve the efficiency and selectivity of such reactions, leading to higher yields of the desired product. This approach not only underscores the importance of fluorine chemistry in modern organic synthesis but also opens new avenues for the creation of complex molecular architectures.

The application of 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride extends beyond traditional chemical synthesis. Recent findings suggest that this compound may play a role in the development of advanced polymers and coatings with tailored properties. The triazole group is known for its ability to participate in click chemistry reactions, which are widely used in materials science for creating robust and functional materials. Furthermore, the presence of the sulfonyl fluoride group introduces additional reactivity, enabling the formation of cross-linked networks with enhanced mechanical and thermal stability.

From a pharmacological perspective, 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride has shown promise as a precursor for bioactive molecules targeting various therapeutic areas. Its structure allows for easy modification through substitution or addition reactions, facilitating the exploration of novel drug candidates with improved bioavailability and efficacy. Recent research has particularly focused on its potential as an intermediate in the synthesis of kinase inhibitors and other enzyme-targeting agents.

In conclusion, 4-butyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No 2137537-45-) represents a versatile and innovative chemical entity with broad applications across multiple disciplines. Its unique combination of structural features and reactivity positions it as a valuable tool in contemporary chemical research and development.